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2-Methyl-4-

(trifluoromethoxy)phenol

Cat. No.: B144101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methyl-4-
(trifluoromethoxy)phenol, a fluorinated organic compound of interest in medicinal chemistry

and materials science. This document consolidates available data on its chemical and physical

properties, commercial availability, and safety information. While specific experimental

protocols and established biological pathways for this exact molecule are not extensively

documented in publicly available literature, this guide presents synthesis strategies and

potential biological activities based on closely related analogs. The inclusion of the

trifluoromethoxy group is known to enhance metabolic stability and binding affinity in drug

candidates, making this compound a valuable building block for novel therapeutic agents.

Chemical and Physical Properties
2-Methyl-4-(trifluoromethoxy)phenol, with the CAS number 129676-67-1, is a substituted

phenol featuring a methyl group at the 2-position and a trifluoromethoxy group at the 4-position

of the benzene ring.
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Property Value Source

CAS Number 129676-67-1 [1][2]

Molecular Formula C₈H₇F₃O₂ [1]

Molecular Weight 192.14 g/mol [1]

Boiling Point 203.4±35.0 °C (Predicted) [1]

Density 1.329±0.06 g/cm³ (Predicted) [1]

pKa 9.70±0.18 (Predicted) [3]

Appearance Off-white to light yellow solid [1]

Storage Temperature 2-8°C [1]

Commercial Suppliers
2-Methyl-4-(trifluoromethoxy)phenol is available from a number of chemical suppliers

specializing in research and development compounds. The purity and available quantities may

vary by supplier.

Supplier Purity Available Quantities

Sigma-Aldrich - Inquire

BLD Pharm ≥98% Inquire

CymitQuimica 98% Inquire

2a biotech - Inquire

ChemicalBook - Inquire

Fluorochem - Inquire

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis and application of 2-Methyl-4-
(trifluoromethoxy)phenol are not readily available in the surveyed literature, general synthetic
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strategies for related fluorinated phenols can provide a foundational approach for researchers.

General Synthesis of Substituted Phenols
A common method for the synthesis of substituted phenols is through electrophilic aromatic

substitution on a phenol starting material. For instance, the Friedel-Crafts alkylation of a

fluorophenol can be employed to introduce alkyl groups at specific positions. The hydroxyl

group of the phenol is a strong ortho-, para- director, which can be used to control the

regioselectivity of the reaction.

A plausible synthetic route to 2-Methyl-4-(trifluoromethoxy)phenol could involve the

introduction of the methyl group onto a 4-(trifluoromethoxy)phenol backbone or the

trifluoromethoxylation of 2-methylphenol.

Illustrative Experimental Workflow for a Related Friedel-Crafts Alkylation:

Reaction Setup Reaction Work-up & Purification

Dissolve 4-fluorophenol
in anhydrous DCM Cool to 0°C Add AlCl₃ portion-wise Dropwise addition of

4-methoxybenzyl chloride in DCM Stir at 0°C for 1h Warm to room temperature Monitor by TLC Quench with 1M HCl Extract with DCM Wash organic layer Dry over Na₂SO₄ Concentrate in vacuo Column chromatography end
Isolated Product

Click to download full resolution via product page

A generalized workflow for the synthesis of an ortho-alkylated phenol via Friedel-Crafts
alkylation.

Potential Biological Activity and Applications in
Drug Discovery
The incorporation of trifluoromethoxy (-OCF₃) groups into organic molecules is a well-

established strategy in medicinal chemistry to enhance the pharmacological profile of drug

candidates. The -OCF₃ group can improve metabolic stability, increase lipophilicity, and

modulate the electronic properties of a molecule, potentially leading to improved binding affinity

and efficacy.
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While no specific biological activities for 2-Methyl-4-(trifluoromethoxy)phenol have been

reported, phenols and their derivatives are known to exhibit a wide range of biological effects,

including antimicrobial and antioxidant activities. The combination of the phenolic hydroxyl

group, the methyl group, and the trifluoromethoxy group in this molecule suggests it could be a

valuable scaffold for the development of novel therapeutic agents.

Potential Signaling Pathway Involvement (Hypothetical):

Given that some phenolic compounds exhibit anti-inflammatory properties, a hypothetical

involvement in inflammatory signaling pathways could be explored. For example, many anti-

inflammatory agents act by inhibiting enzymes such as cyclooxygenases (COX-1 and COX-2)

or by modulating transcription factors like NF-κB.
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A hypothetical model of potential anti-inflammatory action via inhibition of the NF-κB pathway or
COX-2.

Safety Information
Based on available safety data for 2-Methyl-4-(trifluoromethoxy)phenol, the following hazard

and precautionary statements have been identified:

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray),

P304+P340 (IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P405

(Store locked up).[1]

Researchers should always consult the full Safety Data Sheet (SDS) from their supplier before

handling this compound and use appropriate personal protective equipment (PPE).

Conclusion
2-Methyl-4-(trifluoromethoxy)phenol is a commercially available fluorinated building block

with potential applications in drug discovery and materials science. While specific experimental

data for this compound is limited in the public domain, its structural features suggest it is a

promising candidate for the development of novel molecules with enhanced biological and

physical properties. This guide provides a starting point for researchers by summarizing the

known properties and suggesting potential avenues for synthesis and biological evaluation

based on related compounds. Further research is warranted to fully elucidate the chemical

reactivity and biological activity of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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